Cas no 6946-49-2 (2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate)
6946-49-2 structure
Product Name:2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate
CAS No:6946-49-2
MF:C12H22O4
MW:230.300684452057
CID:1737110
PubChem ID:245377
Update Time:2025-04-21
2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate
- 2-butoxyethyl 1-hydroxycyclopentanecarboxylate
- NSC57326
- AC1L6FQH
- AC1Q68BX
- CTK5C9996
- AR-1D9791
- NSC-57326
- AG-J-32218
- 2-butoxyethyl 1-hydroxycyclopentanecarboxylate; NSC57326; AC1L6FQH; AC1Q68BX; CTK5C9996; AR-1D9791; NSC-57326; AG-J-32218;
- DTXSID40288688
- 6946-49-2
-
- Inchi: 1S/C12H22O4/c1-2-3-8-15-9-10-16-11(13)12(14)6-4-5-7-12/h14H,2-10H2,1H3
- InChI Key: CFGLHIIXIIBIDF-UHFFFAOYSA-N
- SMILES: OC1(C(=O)OCCOCCCC)CCCC1
Computed Properties
- Exact Mass: 230.15186
- Monoisotopic Mass: 230.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.093
- Boiling Point: 319.8°C at 760 mmHg
- Flash Point: 113.1°C
- Refractive Index: 1.485
- PSA: 55.76
- LogP: 1.65140
2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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